Cas no 70873-22-2 (1,2-Diazabicyclo[3.3.1]nonane,2-methyl-)

1,2-Diazabicyclo[3.3.1]nonane,2-methyl- structure
70873-22-2 structure
Product name:1,2-Diazabicyclo[3.3.1]nonane,2-methyl-
CAS No:70873-22-2
MF:C8H16N2
MW:140.22604
CID:570910
PubChem ID:144446

1,2-Diazabicyclo[3.3.1]nonane,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Diazabicyclo[3.3.1]nonane,2-methyl-
    • 2-methyl-1,2-diazabicyclo[3.3.1]nonane
    • 8-methyl-1,8-diazabicyclo[3.3.1]nonane
    • 1,2-Diazabicyclo(3.3.1)nonane, 2-methyl-
    • 1,2-Diazabicyclo[3.3.1]nonane, 2-methyl-
    • DTXSID20991148
    • 70873-22-2
    • Inchi: InChI=1S/C8H16N2/c1-9-6-4-8-3-2-5-10(9)7-8/h8H,2-7H2,1H3
    • InChI Key: QDOFXDZVJCIDQJ-UHFFFAOYSA-N
    • SMILES: CN1CCC2CCCN1C2

Computed Properties

  • Exact Mass: 140.13148
  • Monoisotopic Mass: 140.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • Density: 1.02
  • Boiling Point: 194.9°C at 760 mmHg
  • Flash Point: 66.2°C
  • Refractive Index: 1.535
  • PSA: 6.48

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